Cas no 2171758-93-1 (6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxamide)

• Product Name: 6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxamide
• CAS No: 2171758-93-1
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6268890
• PubChem ID: 165865612
• Update Time: 2025-06-13

6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxamide
• EN300-1599548
• 2171758-93-1

• Inchi： 1S/C12H16N2O3/c1-16-8-5-7-3-4-14-11(12(13)15)10(7)9(6-8)17-2/h5-6,11,14H,3-4H2,1-2H3,(H2,13,15)
• InChI Key： VXTPHQJRJMEFPN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2CCNC(C(N)=O)C=21)OC

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.6Ų

Additional information on 6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxamide

Exploring the Potential of 6,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxamide (CAS No. 2171758-93-1) in Modern Research

The compound 6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxamide (CAS No. 2171758-93-1) has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This structurally unique molecule belongs to the tetrahydroisoquinoline family, a class of compounds known for their diverse biological activities. Researchers are particularly interested in its potential applications due to the presence of dimethoxy substitutions and a carboxamide functional group, which may contribute to its pharmacological properties.

In recent years, the scientific community has focused on exploring novel small-molecule therapeutics, and 6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxamide has emerged as a promising candidate. Its molecular structure suggests potential interactions with various biological targets, making it a subject of interest for drug discovery programs. The compound's CAS number 2171758-93-1 serves as a unique identifier in chemical databases, facilitating research collaboration and data sharing across institutions.

The growing interest in neuroprotective agents and central nervous system (CNS) therapeutics has brought compounds like 6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxamide into focus. Structural analogs of this compound have shown promise in preclinical studies for various neurological conditions, though specific research on this particular derivative remains ongoing. The dimethoxy substitution pattern at positions 6 and 8 is particularly noteworthy, as similar patterns in related compounds have demonstrated significant biological activity.

From a synthetic chemistry perspective, the preparation of 6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxamide presents interesting challenges and opportunities. The compound's tetrahydroisoquinoline core requires careful synthetic strategies, while the carboxamide functionality offers potential for further derivatization. These synthetic considerations are crucial for researchers looking to explore structure-activity relationships within this chemical class.

The physicochemical properties of CAS 2171758-93-1 make it an attractive candidate for pharmaceutical development. Preliminary data suggests favorable characteristics regarding solubility and stability, though comprehensive profiling studies are still needed. These properties are particularly important in the context of current trends toward orally bioavailable small molecules in drug development pipelines.

In the broader context of medicinal chemistry innovations, 6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxamide represents an interesting case study. Its structural features combine elements seen in both natural products and synthetic compounds, offering potential advantages in terms of biological activity and synthetic accessibility. This dual nature makes it particularly valuable in current drug discovery paradigms that seek to balance complexity with synthetic feasibility.

As research into heterocyclic compounds continues to expand, the significance of tetrahydroisoquinoline derivatives like 6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxamide becomes increasingly apparent. The scientific literature reveals growing interest in this structural class for various therapeutic areas, though specific applications for this particular compound remain under investigation. Its CAS registry number 2171758-93-1 serves as an important reference point for researchers tracking developments in this field.

The potential of 6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxamide extends beyond pharmaceutical applications. Recent trends in chemical biology have highlighted the utility of such compounds as research tools for studying biological systems. The molecule's specific structural features may make it valuable for probing particular enzyme systems or receptor interactions, contributing to our fundamental understanding of biological processes.

Quality control and analytical characterization of CAS 2171758-93-1 represent important aspects of current research. Advanced analytical techniques, including HPLC-MS and NMR spectroscopy, are essential for ensuring compound purity and structural verification. These analytical considerations are particularly crucial as researchers investigate the compound's potential biological effects and structure-activity relationships.

Looking forward, the scientific community anticipates further revelations about 6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxamide and its potential applications. As research methodologies continue to advance, particularly in areas like structure-based drug design and computational chemistry, our understanding of this compound's properties and potential is expected to grow significantly. The unique identifier 2171758-93-1 will continue to serve as an important reference point for researchers worldwide as they explore the fascinating possibilities offered by this chemical entity.